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A thorough review of available scientific literature reveals a significant gap in reproducible

preclinical data for the specific compound (R)-tetrahydrocarbazol-3-amine. While the broader

class of tetrahydrocarbazoles has been a subject of interest in medicinal chemistry for their

potential therapeutic applications, specific and detailed preclinical studies on the (R)-

enantiomer of 3-aminotetrahydrocarbazole, particularly those that have been independently

reproduced, are not readily available in the public domain.

The synthesis of (R)-3-amino-1,2,3,4-tetrahydrocarbazole has been described in chemical

literature, often as an intermediate in the synthesis of other compounds[1]. The general scaffold

of tetrahydrocarbazole is recognized for its presence in various biologically active compounds

and its derivatives have been explored for a range of activities, including anticancer[2][3],

antiviral[4], and antimicrobial properties[5]. These studies, however, typically involve a variety

of substituted tetrahydrocarbazole analogs, and do not focus on the specific molecule

requested.

The existing literature provides extensive information on the synthesis of tetrahydrocarbazole

derivatives through methods like the Fischer indole synthesis[2][5][6][7][8]. Reviews on the

topic summarize various synthetic strategies and the broad biological properties of this class of

compounds[6][8][9]. Some studies delve into the biological evaluation of novel substituted

tetrahydrocarbazoles, detailing their effects on cancer cell lines and outlining the experimental

protocols used for their assessment[2][3]. However, these investigations do not provide a basis
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for a comparative guide on the reproducibility of preclinical findings for (R)-tetrahydrocarbazol-

3-amine due to the lack of focused studies on this particular compound.

For a meaningful comparison guide on the reproducibility of preclinical studies, a baseline of

initial studies with reported quantitative data and subsequent independent studies attempting to

replicate those findings would be necessary. At present, such a body of evidence for (R)-

tetrahydrocarbazol-3-amine could not be identified.

Therefore, a comparison guide detailing the reproducibility of preclinical studies, including

comparative data tables, detailed experimental protocols, and signaling pathway diagrams for

(R)-tetrahydrocarbazol-3-amine, cannot be generated at this time due to the absence of the

requisite primary and confirmatory research studies in the scientific literature. Further research

and publication of preclinical data for this specific compound would be required before such a

guide could be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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